Cas no 1044507-54-1 (5-(Oxetan-3-YL)benzo[D][1,3]dioxole)

• Product Name: 5-(Oxetan-3-YL)benzo[D][1,3]dioxole
• CAS No: 1044507-54-1
• MF: C₁₀H₁₀O₃
• MW: 178.184603214264
• CID: 4933807
• Update Time: 2025-06-08

5-(Oxetan-3-YL)benzo[D][1,3]dioxole Chemical and Physical Properties

Names and Identifiers

• 5-(OXETAN-3-YL)BENZO[D][1,3]DIOXOLE
• 5-(Oxetane-3-yl)-1,3-benzodioxole
• 5-(Oxetan-3-YL)benzo[D][1,3]dioxole

• Inchi： 1S/C10H10O3/c1-2-9-10(13-6-12-9)3-7(1)8-4-11-5-8/h1-3,8H,4-6H2
• InChI Key： QCRKADMGPMFGRS-UHFFFAOYSA-N
• SMILES： O1CC(C2=CC=C3C(=C2)OCO3)C1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 191
• XLogP3: 1.6
• Topological Polar Surface Area: 27.7

Additional information on 5-(Oxetan-3-YL)benzo[D][1,3]dioxole

Introduction to Compound with CAS No. 1044507-54-1 and Product Name: 5-(Oxetan-3-YL)benzo[D][1,3]dioxole

The compound with the CAS number 1044507-54-1 and the product name 5-(Oxetan-3-YL)benzo[D][1,3]dioxole represents a fascinating molecule in the realm of chemical and pharmaceutical research. This compound, characterized by its unique structural framework, has garnered significant attention due to its potential applications in various fields, particularly in medicinal chemistry and drug discovery. The presence of both an oxetane moiety and a benzo[D][1,3]dioxole scaffold imparts distinct chemical properties that make it a valuable candidate for further exploration.

In recent years, the pharmaceutical industry has witnessed a surge in the development of novel heterocyclic compounds, which often exhibit enhanced biological activity and improved pharmacokinetic profiles. The 5-(Oxetan-3-YL)benzo[D][1,3]dioxole structure is a prime example of such a compound, combining the versatility of the oxetane ring with the rigidity and electronic characteristics of the benzo[D][1,3]dioxole system. This combination has been strategically employed to modulate specific biological targets, making it a promising candidate for therapeutic intervention.

The oxetane ring is a three-membered cyclic ether that is known for its high reactivity and conformational flexibility. This feature allows it to interact favorably with biological targets, often leading to strong binding affinities. In contrast, the benzo[D][1,3]dioxole scaffold is a well-studied aromatic system that has shown significant promise in various pharmacological applications. Its ability to engage with multiple biological pathways makes it an attractive scaffold for drug design. The integration of these two structural elements in 5-(Oxetan-3-YL)benzo[D][1,3]dioxole creates a molecule with a unique set of properties that can be exploited for therapeutic purposes.

Recent studies have highlighted the potential of 5-(Oxetan-3-YL)benzo[D][1,3]dioxole in the development of novel therapeutic agents. One area of particular interest is its application in oncology research. The compound has been shown to exhibit inhibitory effects on certain enzymes involved in cancer cell proliferation and survival. Specifically, preliminary studies suggest that it may interfere with key signaling pathways such as the PI3K/Akt pathway, which is commonly dysregulated in various types of cancer. This mechanism of action aligns with the growing trend in oncology towards targeting multiple pathways simultaneously to achieve more effective treatment outcomes.

Furthermore, the structural features of 5-(Oxetan-3-YL)benzo[D][1,3]dioxole have also attracted attention in the field of anti-inflammatory research. Chronic inflammation is a hallmark of many diseases, including autoimmune disorders and metabolic syndromes. The compound has demonstrated promising anti-inflammatory properties by modulating key inflammatory cytokines and enzymes. This effect is attributed to its ability to interact with nuclear factor kappa B (NF-κB), a critical transcription factor involved in inflammatory responses. By inhibiting NF-κB activation, 5-(Oxetan-3-YL)benzo[D][1,3]dioxole may offer a new therapeutic strategy for managing inflammatory conditions.

The synthesis and characterization of 5-(Oxetan-3-YL)benzo[D][1,3]dioxole have also been subjects of extensive research. The synthesis typically involves multi-step organic transformations that require careful optimization to ensure high yield and purity. One common approach involves the reaction of an appropriately substituted oxetane derivative with a benzo[D][1,3]dioxole precursor under controlled conditions. Advanced techniques such as palladium-catalyzed cross-coupling reactions have been employed to facilitate these transformations efficiently.

In terms of pharmacokinetic properties, 5-(Oxetan-3-YL)benzo[D][1,3]dioxole has shown encouraging results in preclinical studies. Its molecular structure suggests good solubility and bioavailability, which are critical factors for drug efficacy. Additionally, preliminary toxicity studies have indicated that the compound is well-tolerated at relevant doses, further supporting its potential as a lead molecule for drug development.

The future prospects for 5-(Oxetan-3-YL)benzo[D][1,3]dioxole are promising as ongoing research continues to uncover new applications and mechanisms of action. Advances in computational chemistry and molecular modeling are expected to play a crucial role in optimizing its structure for improved pharmacological properties. Furthermore, collaborations between academic institutions and pharmaceutical companies will likely accelerate the translation of this compound from bench research to clinical trials.

In conclusion,5-(Oxetan-3-YL)benzo[D][1,3]dioxole, characterized by its CAS number 1044507-54-1, represents a significant advancement in medicinal chemistry due to its unique structural features and potential therapeutic applications. Its ability to modulate key biological pathways makes it a valuable candidate for further exploration in drug discovery efforts aimed at treating various diseases.